TBA-354 TBA-354 TBA-354, also known as SN31354, is a potent anti-tuberculosis drug candidate. TBA-354 is narrow spectrum and bactericidal in vitro against replicating and nonreplicating Mycobacterium tuberculosis, with potency similar to that of delamanid and greater than that of PA-824. TBA-354 maintains activity against Mycobacterium tuberculosis H37Rv isogenic monoresistant strains and clinical drug-sensitive and drug-resistant isolates. TBA-354 is a promising next-generation nitroimidazole antitubercular agent.
Brand Name: Vulcanchem
CAS No.: 1257426-19-9
VCID: VC0544630
InChI: InChI=1S/C19H15F3N4O5/c20-19(21,22)31-14-4-2-13(3-5-14)16-6-1-12(7-23-16)10-29-15-8-25-9-17(26(27)28)24-18(25)30-11-15/h1-7,9,15H,8,10-11H2/t15-/m0/s1
SMILES: C1C(COC2=NC(=CN21)[N+](=O)[O-])OCC3=CN=C(C=C3)C4=CC=C(C=C4)OC(F)(F)F
Molecular Formula: C19H15F3N4O5
Molecular Weight: 436.3472

TBA-354

CAS No.: 1257426-19-9

Inhibitors

VCID: VC0544630

Molecular Formula: C19H15F3N4O5

Molecular Weight: 436.3472

Purity: >98% (or refer to the Certificate of Analysis)

TBA-354 - 1257426-19-9

CAS No. 1257426-19-9
Product Name TBA-354
Molecular Formula C19H15F3N4O5
Molecular Weight 436.3472
IUPAC Name (6S)-2-nitro-6-[[6-[4-(trifluoromethoxy)phenyl]pyridin-3-yl]methoxy]-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine
Standard InChI InChI=1S/C19H15F3N4O5/c20-19(21,22)31-14-4-2-13(3-5-14)16-6-1-12(7-23-16)10-29-15-8-25-9-17(26(27)28)24-18(25)30-11-15/h1-7,9,15H,8,10-11H2/t15-/m0/s1
Standard InChIKey ZXSGSFMORAILEY-HNNXBMFYSA-N
SMILES C1C(COC2=NC(=CN21)[N+](=O)[O-])OCC3=CN=C(C=C3)C4=CC=C(C=C4)OC(F)(F)F
Appearance Solid powder
Description TBA-354, also known as SN31354, is a potent anti-tuberculosis drug candidate. TBA-354 is narrow spectrum and bactericidal in vitro against replicating and nonreplicating Mycobacterium tuberculosis, with potency similar to that of delamanid and greater than that of PA-824. TBA-354 maintains activity against Mycobacterium tuberculosis H37Rv isogenic monoresistant strains and clinical drug-sensitive and drug-resistant isolates. TBA-354 is a promising next-generation nitroimidazole antitubercular agent.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms TBA-354, TBA 354, TBA354, SN31354, SN-31354, SN 31354
Reference 1: Kumar D, Negi B, Rawat DS. The anti-tuberculosis agents under development and the challenges ahead. Future Med Chem. 2015 Oct;7(15):1981-2003. doi: 10.4155/fmc.15.128. Epub 2015 Oct 27. PubMed PMID: 26505682.
2: Tasneen R, Williams K, Amoabeng O, Minkowski A, Mdluli KE, Upton AM, Nuermberger EL. Contribution of the nitroimidazoles PA-824 and TBA-354 to the activity of novel regimens in murine models of tuberculosis. Antimicrob Agents Chemother. 2015 Jan;59(1):129-35. doi: 10.1128/AAC.03822-14. Epub 2014 Oct 20. PubMed PMID: 25331697; PubMed Central PMCID: PMC4291340.
3: Upton AM, Cho S, Yang TJ, Kim Y, Wang Y, Lu Y, Wang B, Xu J, Mdluli K, Ma Z, Franzblau SG. In vitro and in vivo activities of the nitroimidazole TBA-354 against Mycobacterium tuberculosis. Antimicrob Agents Chemother. 2015 Jan;59(1):136-44. doi: 10.1128/AAC.03823-14. Epub 2014 Oct 20. PubMed PMID: 25331696; PubMed Central PMCID: PMC4291341.
4: Kmentova I, Sutherland HS, Palmer BD, Blaser A, Franzblau SG, Wan B, Wang Y, Ma Z, Denny WA, Thompson AM. Synthesis and structure-activity relationships of aza- and diazabiphenyl analogues of the antitubercular drug (6S)-2-nitro-6-{[4-(trifluoromethoxy)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazine (PA-824). J Med Chem. 2010 Dec 9;53(23):8421-39. doi: 10.1021/jm101288t. Epub 2010 Nov 11. PubMed PMID: 21069962.
PubChem Compound 49836057
Last Modified Nov 11 2021
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